Cas no 306934-97-4 (Isoxazole,4-isothiocyanato-5-methyl-3-phenyl-)

Isoxazole,4-isothiocyanato-5-methyl-3-phenyl- is a heterocyclic compound featuring an isoxazole core substituted with a phenyl group at the 3-position, a methyl group at the 5-position, and an isothiocyanate functional group at the 4-position. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a versatile intermediate for constructing more complex molecules. The isothiocyanate moiety enables selective conjugation with amines or thiols, making it valuable in medicinal chemistry and materials science. Its stable isoxazole ring contributes to thermal and chemical robustness, while the phenyl and methyl substitutions enhance solubility and reactivity in diverse reaction conditions. The compound is typically handled under inert conditions due to its sensitivity to moisture.
Isoxazole,4-isothiocyanato-5-methyl-3-phenyl- structure
306934-97-4 structure
Product Name:Isoxazole,4-isothiocyanato-5-methyl-3-phenyl-
CAS No:306934-97-4
MF:C11H8N2OS
MW:216.259020805359
MDL:MFCD02681976
CID:303563
PubChem ID:2776146
Update Time:2025-05-28

Isoxazole,4-isothiocyanato-5-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,4-isothiocyanato-5-methyl-3-phenyl-
    • 4-isothiocyanato-5-methyl-3-phenyl-1,2-oxazole
    • 4-isothiocyanato-5-methyl-3-phenylIsoxazole
    • 5-METHYL-3-PHENYL-4-ISOXAZOLYL ISOTHIOCYANATE
    • 4-isothiocyanato-5-methyl-3-phenyl-isoxazole
    • 5-METHYL-3-PHENYL-4-ISOXAZOLylisoTHIOCYANATE
    • SCHEMBL5431677
    • DTXSID80379842
    • KNEFMNKZFBOMNG-UHFFFAOYSA-N
    • Isoxazole, 4-isothiocyanato-5-methyl-3-phenyl-
    • MFCD02681976
    • FT-0620630
    • J-517783
    • 306934-97-4
    • A820499
    • Isoxazole, 4-isothiocyanato-5-methyl-3-phenyl- (9CI)
    • DB-015517
    • MDL： MFCD02681976
    • Inchi： 1S/C11H8N2OS/c1-8-10(12-7-15)11(13-14-8)9-5-3-2-4-6-9/h2-6H,1H3
    • InChI Key： KNEFMNKZFBOMNG-UHFFFAOYSA-N
    • SMILES： S=C=NC1=C(C)ON=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 216.03600
  • Monoisotopic Mass: 216.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Melting Point: 73 °C
  • Boiling Point: 397.9±42.0 °C(Predicted)
  • PSA: 70.48000
  • LogP: 3.38430
  • pka: -4.63±0.50(Predicted)

Isoxazole,4-isothiocyanato-5-methyl-3-phenyl- Security Information

  • Hazard Statement： Harmful
  • Hazardous Material Identification： Xn
  • Safety Term：S26;S36/37/39
  • Risk Phrases：R20/21/22; R36/37/38

Isoxazole,4-isothiocyanato-5-methyl-3-phenyl- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Isoxazole,4-isothiocyanato-5-methyl-3-phenyl- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:306934-97-4)Isoxazole,4-isothiocyanato-5-methyl-3-phenyl-
Order Number:A820499
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):604.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:306934-97-4)Isoxazole,4-isothiocyanato-5-methyl-3-phenyl-
A820499
Purity:99%
Quantity:5g
Price ($):604.0
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